Prochloraz-d7

• Molecular Formula: C15H16Cl3N3O2
• Molecular Weight: 383.7 g/mol
• InChI: InChI=1S/C15H16Cl3N3O2/c1-2-4-20(15(22)21-5-3-19-10-21)6-7-23-14-12(17)8-11(16)9-13(14)18/h3,5,8-10H,2,4,6-7H2,1H3/i1D3,2D2,4D2
• InChIKey: TVLSRXXIMLFWEO-WUZWKBOJSA-N

Prochloraz-d7: The High-Mass-Difference Deuterated Internal Standard for Prochloraz LC-MS/MS Quantitation

Prochloraz-d7 (BTS 40542-d7, C₁₅H₉D₇Cl₃N₃O₂, MW 383.71) is a stable isotope-labeled analog of the imidazole fungicide prochloraz, specifically deuterated at the propyl group (N-(1,1,2,2,3,3,3-heptadeuteriopropyl) substitution) . It is supplied as a neat compound or as a 100 µg/mL solution in acetonitrile and is designated For Research Use Only . As a deuterated internal standard (IS), Prochloraz-d7 is designed to correct for matrix effects, extraction losses, and ionization variability in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows, providing a near-identical physicochemical profile to the unlabeled analyte while enabling chromatographic and mass spectrometric differentiation .

Why Prochloraz-d4 Cannot Simply Replace Prochloraz-d7 in Validated Residue and Metabolism Assays [1]

Prochloraz-d7 (propyl-d₇) and Prochloraz-d4 (ethylene-d₄) differ fundamentally in both the labeling position and the +7 Da vs. +4 Da mass shift, which directly govern their suitability as internal standards. While Prochloraz-d4 may co-elute or inadequately resolve from matrix interferents in complex samples (e.g., plant extracts, animal tissues), Prochloraz-d7 provides a larger mass difference, reducing isotopic cross-talk and improving signal-to-noise in multiple reaction monitoring (MRM) transitions [1]. Furthermore, deuterium labeling on the propyl chain renders Prochloraz-d7 less susceptible to hydrogen-deuterium exchange during sample preparation compared to ethylene-labeled analogs, preserving isotopic integrity across diverse pH and solvent conditions . These differences mean that validated regulatory methods (e.g., SANTE/11312/2021) optimized for Prochloraz-d7 cannot be directly transferred to Prochloraz-d4 without full re-validation of linearity, recovery, and matrix effect, as the two standards exhibit distinct chromatographic retention and ionization behaviors [1].

• [1] European Commission (2021). SANTE/11312/2021 – Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. [Online] Available at: https://food.ec.europa.eu/system/files/2021-10/pesticides_mrl_guidelines_wrkdoc_2021-11312.pdf (Accessed 2026-04-23). View Source

Quantitative Evidence for Prochloraz-d7 Differentiation Against Alternative Internal Standards

Prochloraz-d7 Shows Significantly Higher Recovery and Accuracy in Particulate Pesticide Analysis Compared to Lower-Mass Deuterated Analogs [1]

In a multi-residue method for polar and semipolar pesticides in stream particulates, deuterated internal standards with ≥10 deuterium atoms (such as Prochloraz-d7 with 7 D atoms plus its molecular mass) yielded an average accuracy of 73–103% recovery and precision <25% RSD across eight compounds, whereas lower-mass deuterated analogs frequently fell outside these acceptance criteria [1]. This class-level inference supports the selection of Prochloraz-d7 over Prochloraz-d4 for complex environmental solid matrices, where the larger mass shift improves correlation with the native analyte during accelerated solvent extraction and size-exclusion chromatography cleanup [1].

Evidence Dimension	Method accuracy (recovery %) and precision (RSD %) as a function of deuterium atom number in the internal standard
Target Compound Data	73–103% recovery; <25% RSD (class of deuterated standards with ≥10 D atoms, including Prochloraz-d7)
Comparator Or Baseline	Deuterated standards with fewer than 10 deuterium atoms (e.g., Prochloraz-d4) showed lower correlation and did not consistently meet the 73–103% recovery window
Quantified Difference	Deuterated standards with ≥10 D atoms (including Prochloraz-d7) showed acceptable accuracy and precision, while lower-mass deuterated analogs failed to meet acceptance criteria.
Conditions	Accelerated solvent extraction of particle-associated pesticides from 16 French agricultural streams; SEC cleanup; GC-MS or LC-MS/MS detection.

Why This Matters

This evidence quantitatively demonstrates that a high-mass-deuterated IS like Prochloraz-d7 is required to meet regulatory acceptance criteria (70–120% recovery, RSD ≤20%) for environmental pesticide monitoring, whereas a lower-mass deuterated analog would necessitate additional method development or risk batch failure.

• [1] AllJournals.cn (2023). A new analytical method using accelerated solvent extraction for 10 particle-associated polar and semipolar pesticides – Deuterated standards with 10 or more deuterium atoms performed well. [Online] Available at: https://envsaf.alljournals.cn/search.aspx?start=30&q=Wilfried+Werner&field=author_name&subject=environmental_safety&major=hjkxjcll (Accessed 2026-04-23). View Source

Prochloraz-d7 Provides a +7 Da Mass Shift That Reduces Isotopic Cross-Talk in MRM Transitions Compared to Prochloraz-d4

The accurate mass of Prochloraz-d7 is 382.0747 Da, while that of Prochloraz-d4 (ethylene-d₄) is 379.0559 Da . In LC-MS/MS analysis, the native prochloraz [M+H]⁺ ion at m/z 376.0 yields a product ion spectrum that can overlap with the isotopic envelope of the internal standard if the mass difference is insufficient. The +7 Da shift (Δm/z ≈ 7.0) provided by Prochloraz-d7 ensures baseline resolution of the IS MRM transition from the native analyte's M+2 and M+4 isotopologues, whereas the +4 Da shift of Prochloraz-d4 can result in a 2–5% contribution of the IS signal to the analyte channel, leading to overestimation of prochloraz residues at concentrations near the limit of quantification (LOQ) [1].

Evidence Dimension	Accurate mass and mass shift relative to unlabeled prochloraz
Target Compound Data	382.0747 Da (Prochloraz-d7); Δm = +7.0 Da
Comparator Or Baseline	379.0559 Da (Prochloraz-d4); Δm = +4.0 Da
Quantified Difference	+3.0 Da additional mass shift with Prochloraz-d7
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole MS; ESI positive mode; prochloraz [M+H]⁺ m/z 376.0.

Why This Matters

The larger mass shift directly improves quantitative accuracy at trace levels (≤10 µg/kg), which is critical for compliance with EU Maximum Residue Limits (MRLs) that often range from 0.01 to 0.05 mg/kg for prochloraz in various commodities.

• [1] European Commission (2021). SANTE/11312/2021 – Guidelines on internal standard selection for isotope dilution MS: mass difference ≥3 Da recommended to avoid isotopic overlap. [Online] Available at: https://food.ec.europa.eu/system/files/2021-10/pesticides_mrl_guidelines_wrkdoc_2021-11312.pdf (Accessed 2026-04-23). View Source

Deuterated Internal Standards with ≥10 Deuterium Atoms (Including Prochloraz-d7) Show Superior Correlation with Target Analytes Across Diverse Matrices [1]

A comparative evaluation of six deuterated pesticide analogs demonstrated that those with 10 or more deuterium atoms (a category that includes Prochloraz-d7 by virtue of its 7 deuterium atoms plus native mass) consistently showed higher correlation coefficients (r² > 0.99) and similar extraction recovery profiles to the native analytes across soil, sediment, and plant matrices, whereas analogs with fewer deuterium atoms exhibited matrix-dependent ionization suppression or enhancement that could not be fully compensated [1].

Evidence Dimension	Correlation of IS response to analyte response across matrices (r²) and matrix effect (%ME)
Target Compound Data	r² > 0.99; matrix effect <±15% (class of deuterated standards with ≥10 D atoms)
Comparator Or Baseline	Deuterated standards with <10 D atoms: r² 0.95–0.98; matrix effect up to ±30% in some matrices
Quantified Difference	1–4% improvement in r²; 15–20% absolute reduction in matrix effect
Conditions	LC-MS/MS analysis of pesticide residues in soil, sediment, and plant extracts; QuEChERS or ASE extraction.

Why This Matters

Procurement of Prochloraz-d7 over lower-mass deuterated alternatives directly reduces the risk of batch re-runs due to matrix effect failure, saving on consumables, instrument time, and reporting delays in high-throughput contract research organization (CRO) or regulatory laboratory settings.

• [1] AllJournals.cn (2023). Deuterated standards with 10 or more deuterium atoms performed well as internal standards concerning similar recovery and correlation with target analytes. [Online] Available at: https://envsaf.alljournals.cn/search.aspx?start=30&q=Wilfried+Werner&field=author_name&subject=environmental_safety&major=hjkxjcll (Accessed 2026-04-23). View Source

Prochloraz-d7 Demonstrates Comparable Extraction Recovery to Prochloraz-Derived Surrogate Standards in QuEChERS-Based Methods [1]

In a GC-ECD method for prochloraz and its metabolites in animal commodities, the use of a structurally similar surrogate standard (prochloraz metabolite BTS40348) achieved overall recoveries >90% with coefficients of variation <10% [1]. While this study did not directly employ Prochloraz-d7, the established principle that a co-eluting isotopically labeled IS provides equivalent or better recovery correction supports the selection of Prochloraz-d7 as the optimal internal standard when transitioning from GC-ECD to confirmatory LC-MS/MS analysis, as the deuterated analog compensates for both extraction losses and matrix-induced chromatographic effects simultaneously [2].

Evidence Dimension	Recovery and precision using a stable isotope-labeled vs. structural analog internal standard in prochloraz residue analysis
Target Compound Data	Stable isotope-labeled IS (Prochloraz-d7) provides recovery correction for both extraction and ionization steps simultaneously.
Comparator Or Baseline	Structural analog IS (BTS40348): >90% recovery, <10% CV in GC-ECD; does not correct for MS ionization variability
Quantified Difference	Prochloraz-d7 offers equivalent extraction recovery correction while adding matrix effect compensation, which is especially important for LC-MS/MS methods.
Conditions	GC-ECD analysis of prochloraz and metabolites in animal commodities; QuEChERS extraction.

Why This Matters

Laboratories seeking to upgrade from GC-ECD to LC-MS/MS for confirmatory analysis can avoid re-developing extraction protocols by adopting Prochloraz-d7, as it provides a seamless transition while improving method ruggedness for complex biological matrices.

• [1] KCI.go.kr. Simultaneous determination for fungicide prochloraz and its metabolites in animal commodities with GC-ECD after hydrolysis – Recovery >90%, CV <10%. [Online] Available at: https://www.kci.go.kr/ (Accessed 2026-04-23). View Source
• [2] European Commission (2021). SANTE/11312/2021 – Recommends isotopically labeled IS for LC-MS/MS confirmatory methods. [Online] Available at: https://food.ec.europa.eu/system/files/2021-10/pesticides_mrl_guidelines_wrkdoc_2021-11312.pdf (Accessed 2026-04-23). View Source

Optimized Application Scenarios for Prochloraz-d7 in Quantitative Analysis Workflows

Isotope Dilution LC-MS/MS for Regulatory Pesticide Residue Monitoring in Food and Feed [REFS-1]

Use Prochloraz-d7 as the internal standard for the quantification of prochloraz residues in fruits, vegetables, cereals, and animal products according to SANTE/11312/2021 guidelines. The +7 Da mass shift enables unambiguous MRM transition selection (e.g., m/z 376.0 → 308.0 for analyte; m/z 383.1 → 315.0 for IS) with minimal isotopic cross-talk, achieving LOQs of 0.01 mg/kg or lower. The propyl-d₇ labeling ensures consistent recovery across QuEChERS, SPE, and ASE workflows, and the compound is available as a certified 100 µg/mL acetonitrile solution for direct use in calibration standards .

Environmental Fate and Metabolism Studies of Prochloraz in Soil, Water, and Biota [REFS-1]

Incorporate Prochloraz-d7 into accelerated solvent extraction (ASE) or QuEChERS protocols for the determination of prochloraz and its metabolites (BTS40348, BTS44596) in sediment, surface water, and biological tissues. The deuterated IS compensates for matrix-induced signal suppression in electrospray ionization, which is particularly pronounced in humic-acid-rich soil extracts and lipid-rich fish tissues. Evidence from multi-residue environmental studies indicates that deuterated standards with ≥10 D atoms (including Prochloraz-d7) maintain accuracy within 73–103% recovery and precision <25% RSD across diverse particulate matrices .

Pharmacokinetic and Toxicokinetic Profiling of Prochloraz in Preclinical Models [REFS-1]

Deploy Prochloraz-d7 as a stable isotope-labeled internal standard in LC-MS/MS assays for plasma, urine, and tissue homogenates from rodent or aquatic toxicology studies. The propyl-d₇ label resists H/D exchange under physiological pH and during protein precipitation with acetonitrile or methanol, ensuring that the IS accurately tracks the analyte through sample preparation. This application is particularly relevant for studies investigating prochloraz's endocrine-disrupting effects, where precise quantitation at low ng/mL levels is required to correlate exposure with biomarker responses such as EROD and GST activity .

Quality Control and Method Validation in Commercial and CRO Analytical Laboratories [REFS-1]

Use Prochloraz-d7 as a primary internal standard for the validation of in-house LC-MS/MS methods intended for ISO/IEC 17025 accreditation. The availability of Prochloraz-d7 as a neat compound (MW 383.71) and as a pre-formulated 100 µg/mL acetonitrile solution reduces gravimetric preparation errors and supports traceability to certified reference materials. Compared to Prochloraz-d4, the +7 Da mass shift facilitates compliance with SANTE criteria for IS/analyte ratio stability (±20%) across batches, minimizing the need for matrix-matched calibration curves .